Cas no 2383530-38-7 (Ethyl 3-amino-6-bromo-2-fluorobenzoate)

• Product Name: Ethyl 3-amino-6-bromo-2-fluorobenzoate
• CAS No: 2383530-38-7
• MF: C₉H₉BrFNO₂
• MW: 262.075665235519
• CID: 5657355
• PubChem ID: 165892351
• Update Time: 2025-05-24

Ethyl 3-amino-6-bromo-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-27727338
• ethyl 3-amino-6-bromo-2-fluorobenzoate
• 2383530-38-7
• Ethyl 3-amino-6-bromo-2-fluorobenzoate

• Inchi： 1S/C9H9BrFNO2/c1-2-14-9(13)7-5(10)3-4-6(12)8(7)11/h3-4H,2,12H2,1H3
• InChI Key： HYPHNWUZRMFRRA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C(=O)OCC)F)N

Computed Properties

• Exact Mass: 260.98007g/mol
• Monoisotopic Mass: 260.98007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 3-amino-6-bromo-2-fluorobenzoate

Ethyl 3-amino-6-bromo-2-fluorobenzoate (CAS No. 2383530-38-7): A Comprehensive Overview

Ethyl 3-amino-6-bromo-2-fluorobenzoate, identified by the CAS registry number 2383530-38-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoate esters, characterized by its benzene ring substituted with an amino group at position 3, a bromine atom at position 6, and a fluorine atom at position 2. The ethyl ester group further enhances its chemical properties, making it a versatile molecule with potential applications in drug design and material science.

The structural features of Ethyl 3-amino-6-bromo-2-fluorobenzoate are particularly noteworthy. The presence of multiple halogen substituents (bromine and fluorine) introduces unique electronic effects, which can influence the compound's reactivity and stability. The amino group at position 3 adds nucleophilic character to the molecule, potentially enabling it to participate in various nucleophilic substitution reactions. Recent studies have highlighted the importance of such substituent effects in modulating the pharmacokinetic properties of drugs, suggesting that this compound could serve as a valuable intermediate in drug development.

From a synthetic perspective, Ethyl 3-amino-6-bromo-2-fluorobenzoate can be prepared through a variety of routes. One common method involves the nucleophilic aromatic substitution of a brominated benzoate derivative with an amine group. This approach leverages the directing effects of substituents on the aromatic ring to achieve regioselectivity. Researchers have explored variations of this synthesis, incorporating catalytic systems to improve reaction efficiency and yield. Such advancements underscore the compound's role as a key intermediate in organic synthesis.

Recent research has also focused on the biological activity of Ethyl 3-amino-6-bromo-2-fluorobenzoate. Studies have demonstrated that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a candidate for further investigation in therapeutic applications. Its ability to modulate cellular signaling pathways has been explored in vitro, with promising results that warrant additional preclinical studies.

In terms of environmental impact, Ethyl 3-amino-6-bromo-2-fluorobenzoate has been subjected to toxicity studies to assess its potential risks. Results indicate that while the compound shows moderate toxicity in acute exposure models, its chronic effects remain under investigation. Regulatory bodies have emphasized the need for comprehensive environmental assessments to ensure safe handling and disposal practices.

Looking ahead, Ethyl 3-amino-6-bromo-2-fluorobenzoate continues to be a focal point for innovation in chemical synthesis and pharmacological research. Its unique combination of functional groups positions it as a valuable tool for exploring novel drug delivery systems and advanced materials. As research progresses, this compound is expected to contribute significantly to both academic and industrial advancements.